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Compound of Interest

Compound Name: Asb-14

Cat. No.: B1228131 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Amidosulfobetaine-14 (ASB-14), a zwitterionic detergent, has emerged as a powerful tool in

membrane biochemistry and proteomics. Its unique properties make it particularly effective in

solubilizing membrane proteins while maintaining their native state, an often challenging but

critical step in drug discovery and biomedical research. This technical guide provides an in-

depth overview of the discovery, synthesis, and key characteristics of ASB-14, tailored for

researchers and professionals in the life sciences.

Discovery and Significance
The development of amidosulfobetaine-type detergents was driven by the need for gentle yet

effective solubilizing agents for membrane proteins. Traditional detergents often lead to protein

denaturation, compromising subsequent functional and structural analyses. ASB-14, with its

C14 alkyl tail, offers a balance of hydrophobicity to disrupt lipid bilayers and a zwitterionic

headgroup that minimizes protein denaturation. Its utility is particularly noted in two-

dimensional gel electrophoresis (2D-PAGE) where it has been shown to enhance the resolution

and detection of membrane proteins compared to more common detergents like CHAPS.[1][2]

In some applications, a combination of ASB-14 and CHAPS has been reported to provide the

most efficient solubilization of complex protein mixtures from tissues like the human brain.[1][2]
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The efficacy of ASB-14 as a detergent is rooted in its specific physicochemical properties.

These characteristics, particularly its critical micelle concentration (CMC) and aggregation

number, dictate its behavior in solution and its interaction with membrane proteins.

Property Value Reference

Molecular Formula C₂₂H₄₆N₂O₄S [3]

Molecular Weight 434.68 g/mol

Critical Micelle Concentration

(CMC)
100 µM

Aggregation Number 108

Appearance White to off-white solid

Solubility Water

Synthesis of Amidosulfobetaine-14
The synthesis of amidosulfobetaine-14 is a two-step process. The general methodology

involves the amidation of a fatty acid followed by a quaternization reaction. While a specific,

detailed protocol for ASB-14 is not readily available in a single source, the following procedure

is a representative synthesis based on established methods for similar amidosulfobetaine

detergents.

Experimental Protocol: Synthesis of Amidosulfobetaine-
14
Step 1: Amidation of Myristic Acid

This step involves the formation of an amide bond between myristic acid (a C14 fatty acid) and

3-(dimethylamino)-1-propylamine.

Materials:

Myristic acid
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3-(Dimethylamino)-1-propylamine

Toluene (or another suitable solvent for azeotropic removal of water)

p-Toluenesulfonic acid (catalyst, optional)

Sodium hydroxide solution (for neutralization)

Sodium chloride solution (for washing)

Anhydrous magnesium sulfate (for drying)

Procedure:

In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser,

dissolve myristic acid in toluene.

Add an equimolar amount of 3-(dimethylamino)-1-propylamine. A catalytic amount of p-

toluenesulfonic acid can be added to accelerate the reaction.

Heat the mixture to reflux. The water formed during the reaction will be removed

azeotropically and collected in the Dean-Stark trap.

Monitor the reaction progress by thin-layer chromatography (TLC).

Once the reaction is complete, cool the mixture to room temperature.

Wash the organic layer sequentially with a dilute sodium hydroxide solution and brine

(saturated sodium chloride solution).

Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent

under reduced pressure to yield the intermediate, N-(3-

(dimethylamino)propyl)myristamide.

Step 2: Quaternization with 1,3-Propanesultone

The second step introduces the sulfonate group through the quaternization of the tertiary amine

of the intermediate.
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Materials:

N-(3-(dimethylamino)propyl)myristamide (from Step 1)

1,3-Propanesultone

Acetonitrile (or another suitable polar aprotic solvent)

Diethyl ether (for precipitation/washing)

Procedure:

Dissolve the N-(3-(dimethylamino)propyl)myristamide intermediate in acetonitrile.

Add an equimolar amount of 1,3-propanesultone to the solution.

Stir the reaction mixture at room temperature. The reaction progress can be monitored by

TLC. The reaction is typically allowed to proceed for several hours to overnight.

The product, amidosulfobetaine-14, will precipitate out of the solution as a white solid.

Collect the solid by filtration and wash it thoroughly with diethyl ether to remove any

unreacted starting materials.

Dry the final product under vacuum.

Characterization
The synthesized amidosulfobetaine-14 should be characterized to confirm its identity and

purity. Standard analytical techniques include:

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical

structure.

Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the characteristic functional

groups (amide, sulfonate).

Mass Spectrometry (MS): To determine the molecular weight and confirm the elemental

composition.
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High-Performance Liquid Chromatography (HPLC): To assess the purity of the final product.

Experimental Workflows and Logical Relationships
The discovery and application of amidosulfobetaine-14 can be visualized through the following

workflows.

Step 1: Amidation

Step 2: Quaternization

Myristic Acid Amidation Reaction

3-(Dimethylamino)-1-propylamine

N-(3-(dimethylamino)propyl)myristamide

Quaternization Reaction1,3-Propanesultone Amidosulfobetaine-14

Click to download full resolution via product page

Diagram 1: Synthesis workflow for Amidosulfobetaine-14.
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Biological Membrane Source
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Solubilization with ASB-14

Membrane Protein Extract

Downstream Analysis

2D-PAGE Mass Spectrometry Functional Assays Structural Studies
(e.g., NMR, X-ray crystallography)
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Diagram 2: Experimental workflow for membrane protein analysis using ASB-14.

Conclusion
Amidosulfobetaine-14 is a valuable detergent for the solubilization and study of membrane

proteins. Its rational design and synthesis have provided researchers with a tool to overcome

some of the persistent challenges in membrane proteomics and drug development. The

detailed understanding of its synthesis and properties outlined in this guide will aid scientists in

the effective application of ASB-14 in their research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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